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Compound of Interest

Compound Name: Butyl 2-furoate

Cat. No.: B1604542

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial sources, suppliers, and
key technical data for research-grade Butyl 2-furoate. It is designed to assist researchers,
scientists, and professionals in drug development in sourcing high-purity Butyl 2-furoate and
understanding its properties and potential applications.

Introduction to Butyl 2-furoate

Butyl 2-furoate (CAS No. 583-33-5) is an ester compound with the molecular formula
CoH120:s. It is a derivative of 2-furoic acid, a heterocyclic compound derived from furfural. While
historically used in the flavor and fragrance industry, recent scientific interest has been directed
towards the broader class of furan derivatives for their potential pharmacological activities,
including antimicrobial and anti-inflammatory properties. This has positioned Butyl 2-furoate
as a molecule of interest for screening and as a building block in the synthesis of more
complex biologically active molecules.

Commercial Suppliers of Research-Grade Butyl 2-
furoate

A variety of chemical suppliers offer Butyl 2-furoate, often for research and development
purposes. The table below summarizes key information for several prominent suppliers.
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Researchers are advised to request lot-specific Certificates of Analysis (CoA) to obtain precise
purity and impurity data.

Product

Supplier Stated Purity Availability
Name/Number

BOC Sciences Butyl 2-furoate - Inquire
TCI America Butyl 2-Furoate >98.0% (GC) 25g, 500g
Sigma-Aldrich Butyl 2-furoate - Inquire
Santa Cruz )

_ Butyl 2-furoate - Inquire
Biotechnology
American Custom
Chemicals BUTYL-2-FUROATE 95.00% 5mg
Corporation
Shanghai Wencai
New Material Butyl2-furoate - Inquire
Technology Co., Ltd.
DAYANG CHEM
(HANGZHOU) Butyl2-furoate - Inquire

CO..LTD

Technical Data and Physical Properties

The following table summarizes the key physical and chemical properties of Butyl 2-furoate.
This data is compiled from various supplier and chemical database sources.
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Property Value Source(s)

ChemicalBook, The Good

CAS Number 583-33-5
Scents Company[1]

Molecular Formula CoH1203 ChemicalBook

Molecular Weight 168.19 g/mol ChemicalBook

Appearance ;:qouki)drless to pale yellow olly The Good Scents Company[1]
Boiling Point 233 °C (estimate) ChemicalBook

Density 1.0555 g/cm3 (estimate) ChemicalBook

Refractive Index 1.4740 (estimate) ChemicalBook

Solubility Soluble in alcohol The Good Scents Company[1]

Potential Research Applications and Methodologies

While specific research applications for Butyl 2-furoate are not extensively documented in
publicly available literature, the broader class of furan derivatives has shown significant
promise in medicinal chemistry. This suggests potential avenues of investigation for Butyl 2-
furoate.

Antimicrobial and Antifungal Activity

Furan derivatives are known to possess a wide spectrum of antimicrobial and antifungal
activities. Researchers can investigate the potential of Butyl 2-furoate against various
bacterial and fungal strains. A general workflow for such an investigation is outlined below.
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Caption: General workflow for determining the Minimum Inhibitory Concentration (MIC) of Butyl
2-furoate.

A detailed experimental protocol for determining the Minimum Inhibitory Concentration (MIC)
would typically involve:

Preparation of Butyl 2-furoate Stock Solution: Dissolve a known weight of Butyl 2-furoate
in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

o Serial Dilutions: Perform serial dilutions of the stock solution in a liquid growth medium (e.g.,
Mueller-Hinton broth for bacteria, RPMI-1640 for fungi) in a 96-well microtiter plate.

 Inoculation: Add a standardized suspension of the test microorganism to each well.

 Incubation: Incubate the microtiter plate under appropriate conditions (e.g., 37°C for 24
hours for bacteria).

e MIC Determination: The MIC is the lowest concentration of Butyl 2-furoate that visibly
inhibits the growth of the microorganism.

Organic Synthesis and Drug Design

Butyl 2-furoate can serve as a starting material or intermediate in the synthesis of more
complex molecules. The furan ring is a versatile scaffold in medicinal chemistry. A general
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synthesis protocol for n-butyl-2-furoate, which can be adapted for research purposes, involves
the esterification of 2-furoic acid with n-butanol in the presence of a catalyst.

2-Furoic Acid

n-Butanol

G

Purification

Reaction

Butyl 2-furoate

Click to download full resolution via product page
Caption: Simplified workflow for the synthesis of Butyl 2-furoate.
A general experimental protocol for the synthesis of Butyl 2-furoate is as follows:

¢ Reactant Mixture: In a round-bottom flask, combine 2-furoic acid, an excess of n-butanol,
and a suitable acid catalyst (e.g., sulfuric acid or a solid acid catalyst).

o Reaction: Heat the mixture under reflux for a specified period, monitoring the reaction
progress by a suitable technique (e.g., thin-layer chromatography).

o Work-up: After the reaction is complete, cool the mixture and neutralize the catalyst. Extract
the product with an organic solvent.

 Purification: Wash the organic layer with water and brine, dry it over an anhydrous salt (e.g.,
sodium sulfate), and concentrate it under reduced pressure. Purify the crude product, for
example, by column chromatography.

Conclusion

This guide provides a starting point for researchers interested in sourcing and utilizing
research-grade Butyl 2-furoate. While several commercial suppliers are available, obtaining
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detailed, lot-specific analytical data is crucial for ensuring the quality and reproducibility of
research findings. The potential for Butyl 2-furoate in antimicrobial and synthetic applications
warrants further investigation, and the general methodologies provided herein can be adapted
for specific research questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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